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Compound of Interest

Compound Name: Sodium thiosulfate

Cat. No.: B1681904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core chemical properties of sodium
thiosulfate pentahydrate. It includes quantitative physical and chemical data, detailed

experimental protocols for common analytical procedures, and visualizations of key chemical

reactions and workflows.

Physicochemical Properties
Sodium thiosulfate pentahydrate (CAS: 10102-17-7) is an inorganic salt, commonly known as

"hypo".[1] It presents as odorless, colorless, and translucent monoclinic crystals or a white

crystalline powder.[2][3] The pentahydrate form is efflorescent in warm, dry air and slightly

deliquescent in moist air.[4] It is a crucial reagent in analytical chemistry, particularly in

iodometry, and serves various roles in the pharmaceutical industry as an antioxidant, antifungal

agent, and an antidote for cyanide poisoning.[2][5]

Quantitative Physical Data
The fundamental physical properties of sodium thiosulfate pentahydrate are summarized in

the table below.
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Property Value

Molecular Formula Na₂S₂O₃·5H₂O[6]

Molar Mass 248.18 g/mol [1][5]

Appearance Colorless monoclinic crystals or white powder[7]

Odor Odorless[1]

Density 1.715 - 1.729 g/cm³ at 20°C[2][7]

Melting Point 48.3 °C (decomposes)[1][8]

Boiling Point
100 °C (decomposes, losing water of hydration)

[1][7]

pH of Aqueous Solution 6.0 - 8.5 (for a 100 g/L solution at 20°C)[2][8]

Solubility Profile
Sodium thiosulfate pentahydrate is highly soluble in water and practically insoluble in ethanol.

[1][7] Its aqueous solubility increases significantly with temperature.

Temperature (°C) Solubility (g / 100 g H₂O)

0 50.2[7]

10 59.7[7]

20 70.1[1][7]

35 91.2[7]

45 123.9[7]

60 191.3[7]

100 231 - 245[1][7]

Crystal Structure
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Sodium thiosulfate pentahydrate crystallizes in the monoclinic system with the space group

P2₁/c.[9] The thiosulfate anion (S₂O₃²⁻) has a tetrahedral geometry, derived from a sulfate

anion where one oxygen atom is replaced by a sulfur atom.[1] The S-S distance is

approximately 1.97 Å, indicative of a single bond, while the average S-O distance is 1.48 Å.[9]

Each sodium atom is octahedrally coordinated by oxygen atoms from water molecules and

thiosulfate groups, forming chains that are linked by hydrogen bonding.[9]

Parameter Value

Crystal System Monoclinic[9]

Space Group P2₁/c[9]

Unit Cell Dimensions
a = 5.94 Å, b = 21.57 Å, c = 7.53 Å, β = 103.97°

[9]

Formula Units (Z) 4[9]

Chemical Reactivity and Key Reactions
Sodium thiosulfate is a moderately strong reducing agent, a property that underpins many of

its applications.[10] It is generally stable under standard conditions but is incompatible with

strong acids, strong oxidizing agents (like iodine and bromine), and salts of heavy metals such

as lead, mercury, and silver.[2][11]

Decomposition Reactions
Thermal Decomposition: Upon heating, sodium thiosulfate pentahydrate first loses its water

of crystallization around 100°C.[1][7] At higher temperatures (around 300°C), the anhydrous

salt decomposes into sodium sulfate and sodium polysulfide.[1]

4 Na₂S₂O₃(s) → 3 Na₂SO₄(s) + Na₂S₅(s)

Acid-Catalyzed Decomposition: Thiosulfate salts characteristically decompose in the presence

of strong acids.[1] The reaction with an acid like hydrochloric acid (HCl) results in the formation

of elemental sulfur as a colloidal precipitate (which makes the solution opaque), sulfur dioxide

gas, and water.[12][13]
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Na₂S₂O₃(aq) + 2 HCl(aq) → 2 NaCl(aq) + S(s) + SO₂(g) + H₂O(l)[14]

Na₂S₂O₃

(Sodium Thiosulfate)

Reaction Products

2 HCl
(Hydrochloric Acid)

S(s)
(Colloidal Sulfur)

Precipitation

SO₂(g)
(Sulfur Dioxide)Gas Evolution

2 NaCl(aq)
(Sodium Chloride)

H₂O(l)
(Water)

Click to download full resolution via product page

Caption: Acid-catalyzed decomposition of sodium thiosulfate.

Redox Reaction with Iodine (Iodometry)
The quantitative reaction between thiosulfate and iodine is fundamental to iodometric titrations.

In this reaction, thiosulfate is oxidized to the tetrathionate ion (S₄O₆²⁻), while iodine (I₂) is

reduced to iodide ions (I⁻).[1][15]

2 S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2 I⁻(aq)[15][16]

This reaction is rapid and stoichiometric, making sodium thiosulfate an excellent titrant for

determining the concentration of iodine.[1]
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Reactants Products

2 S₂O₃²⁻
(Thiosulfate)

S₄O₆²⁻
(Tetrathionate)

 Oxidation 
 S(+2) → S(+2.5) 

I₂
(Iodine)

2 I⁻
(Iodide)

 Reduction 
 I(0) → I(-1) 

Click to download full resolution via product page

Caption: Redox reaction between thiosulfate and iodine.

Experimental Protocols
Assay by Iodometric Titration
Iodometric titration is a standard method for determining the purity of sodium thiosulfate or for

using a standardized solution of it to quantify oxidizing agents.[17][18]

Principle: An analyte (or a primary standard like potassium dichromate) oxidizes iodide (I⁻) to

iodine (I₂).[19] The liberated iodine is then titrated with a standard sodium thiosulfate solution.

The endpoint is detected by the disappearance of the blue color formed by the reaction of

iodine with a starch indicator.[15][17]

Reagents and Preparation:

Sodium Thiosulfate Solution (approx. 0.1 N): Dissolve approximately 25 g of sodium
thiosulfate pentahydrate in 1000 mL of recently boiled and cooled deionized water.[20] Add

~0.2 g of sodium carbonate to stabilize the solution against bacterial decomposition.[20]

Store in a well-stoppered, dark glass bottle.

Potassium Dichromate (K₂Cr₂O₇) Primary Standard: Accurately weigh ~0.2 g of previously

dried K₂Cr₂O₇.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1681904?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681904?utm_src=pdf-body
https://usptechnologies.com/iodometric-titration/
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-429.pdf
https://www.researchgate.net/profile/Anoop-Srivastava/post/what_is_iodometric_titration/attachment/5a7051d04cde266d588760c0/AS%3A588456690479104%401517310416472/download/Iodometry.pdf
https://www.benchchem.com/product/b1681904?utm_src=pdf-body
http://mccscience.yolasite.com/resources/EXP%204.7.pdf
https://usptechnologies.com/iodometric-titration/
https://www.benchchem.com/product/b1681904?utm_src=pdf-body
https://www.benchchem.com/product/b1681904?utm_src=pdf-body
https://www.benchchem.com/product/b1681904?utm_src=pdf-body
https://zenodo.org/records/10815788/files/Preparation%20and%20Standardization%20of%20Sodium%20Thiosulfate%20Standard%20Solution.pdf
https://zenodo.org/records/10815788/files/Preparation%20and%20Standardization%20of%20Sodium%20Thiosulfate%20Standard%20Solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium Iodide (KI): Analytical grade.

Hydrochloric Acid (HCl): Concentrated.

Starch Indicator Solution: Mix 1 g of soluble starch with 10 mg of mercuric iodide (as a

preservative) and a small amount of cold water to make a paste. Add this paste to 200 mL of

boiling water and stir until dissolved.

Standardization Protocol:

Accurately weigh the primary standard potassium dichromate and dissolve it in 100 mL of

deionized water in a 500 mL conical flask.[20]

Add 3 g of potassium iodide (KI) and 5 mL of concentrated HCl to the flask.[20]

Immediately stopper the flask and allow the reaction to proceed in the dark for 10 minutes.

This liberates a stoichiometric amount of iodine. Cr₂O₇²⁻ + 6 I⁻ + 14 H⁺ → 2 Cr³⁺ + 3 I₂ + 7

H₂O[19]

Titrate the liberated iodine with the prepared sodium thiosulfate solution. The brownish-

yellow iodine color will fade.[15]

When the solution becomes a pale yellow, add 2 mL of starch indicator. The solution will turn

a deep blue-black color.[15][17]

Continue titrating dropwise, with constant swirling, until the blue color disappears completely,

leaving a clear, pale green solution (from the Cr³⁺ ions).[15][19]

Record the volume of titrant used and repeat the procedure for a total of three concordant

titres.

Calculate the precise normality of the sodium thiosulfate solution.
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Start: Prepare Reagents

Dissolve K₂Cr₂O₇ (primary standard)
in water.

Add excess KI and strong acid (HCl).
Stopper and keep in dark for 10 min.

Iodine (I₂) is liberated.

Titrate with Na₂S₂O₃ solution until
solution is pale yellow.

Add Starch Indicator.
Solution turns blue-black.

Continue titration dropwise until
blue color disappears.

Endpoint Reached.
Record volume and calculate concentration.

Click to download full resolution via product page

Caption: Experimental workflow for standardizing sodium thiosulfate.
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Applications in Drug Development and Research
Antidote: Sodium thiosulfate is a well-established antidote for cyanide poisoning. It acts as

a sulfur donor for the enzyme rhodanese, which detoxifies cyanide (CN⁻) by converting it to

the much less toxic thiocyanate (SCN⁻), which is then excreted.[5][21]

Nephroprotective Agent: It is used to mitigate the nephrotoxicity associated with certain

platinum-based chemotherapy agents like cisplatin.[5]

Antioxidant & Preservative: In pharmaceutical formulations, it can act as an antioxidant to

protect active pharmaceutical ingredients (APIs) from oxidative degradation.[10]

Analytical Reagent: Its role in iodometry allows for the precise quantification of various

oxidizing agents, including residual chlorine, hydrogen peroxide, and other substances

relevant in drug synthesis and quality control.[2][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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